Cas no 98627-13-5 (5-Methoxy-3-methylthiopyridine)

• Product Name: 5-Methoxy-3-methylthiopyridine
• CAS No: 98627-13-5
• MF: C₇H₉NOS
• MW: 155.217460393906
• MDL: MFCD26960103
• CID: 4764236
• Update Time: 2025-06-20

5-Methoxy-3-methylthiopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-methylthiopyridine
• 3-Methoxy-5-methylsulfanylpyridine
• 3-methoxy-5-methylthiopyridine
• Pyridine, 3-methoxy-5-(methylthio)-

• MDL： MFCD26960103
• Inchi： 1S/C7H9NOS/c1-9-6-3-7(10-2)5-8-4-6/h3-5H,1-2H3
• InChI Key： JGPYSOIVHGIKGD-UHFFFAOYSA-N
• SMILES： S(C)C1C=NC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• XLogP3: 1.3
• Topological Polar Surface Area: 47.4

Additional information on 5-Methoxy-3-methylthiopyridine

5-Methoxy-3-methylthiopyridine (CAS No. 98627-13-5): Properties, Applications, and Market Insights

5-Methoxy-3-methylthiopyridine (CAS No. 98627-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core substituted with methoxy and methylthio groups, exhibits unique chemical properties that make it valuable for various industrial applications. Its molecular formula is C₇H₉NOS, and it is known for its role as a key intermediate in the synthesis of more complex molecules.

The growing interest in 5-Methoxy-3-methylthiopyridine is driven by its versatility in organic synthesis. Researchers are particularly intrigued by its potential in developing novel pharmaceutical intermediates and agrochemical formulations. In recent years, the compound has been studied for its role in creating bioactive molecules, which are essential in drug discovery and crop protection. The demand for such intermediates has surged, especially with the rise of green chemistry and sustainable manufacturing practices.

One of the most notable properties of 5-Methoxy-3-methylthiopyridine is its stability under various reaction conditions, making it a preferred choice for chemists working on catalysis and functional group transformations. Its electron-rich pyridine ring allows for selective modifications, enabling the creation of derivatives with tailored properties. This adaptability has led to its use in material science, where it serves as a building block for advanced polymers and coatings.

In the pharmaceutical sector, 5-Methoxy-3-methylthiopyridine is often utilized in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif is found in several drug candidates targeting neurological and metabolic disorders. The compound's ability to enhance drug bioavailability and target specificity has made it a subject of ongoing research. Additionally, its applications extend to flavor and fragrance industries, where it contributes to the development of unique aromatic compounds.

The market for 5-Methoxy-3-methylthiopyridine is expanding, driven by advancements in custom synthesis and contract manufacturing. Companies specializing in fine chemicals are increasingly offering this compound to meet the demands of research institutions and industrial laboratories. With the rise of AI-driven drug discovery and high-throughput screening, the need for high-purity intermediates like 5-Methoxy-3-methylthiopyridine is expected to grow further.

From an environmental perspective, the production and use of 5-Methoxy-3-methylthiopyridine align with the principles of sustainable chemistry. Manufacturers are adopting eco-friendly processes to minimize waste and reduce energy consumption. This focus on sustainability resonates with global trends, as industries strive to meet regulatory standards and consumer expectations for greener products.

In conclusion, 5-Methoxy-3-methylthiopyridine (CAS No. 98627-13-5) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its broad utility. As research continues to uncover new possibilities, this compound is poised to play an even greater role in the development of innovative solutions for modern challenges.